Cas no 951887-64-2 (8-Chloro-8-nonenenitrile)

• Product Name: 8-Chloro-8-nonenenitrile
• CAS No: 951887-64-2
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD09801069
• CID: 3159412
• PubChem ID: 24721696
• Update Time: 2025-07-15

8-Chloro-8-nonenenitrile Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-8-nonenenitrile
• AKOS016016625
• 8-Chloronon-8-enenitrile
• MFCD09801069
• DTXSID501313011
• MS-21199
• 951887-64-2

• MDL： MFCD09801069
• Inchi： 1S/C9H14ClN/c1-9(10)7-5-3-2-4-6-8-11/h1-7H2
• InChI Key： PGGXUAAHWXYEFJ-UHFFFAOYSA-N
• SMILES： ClC(=C)CCCCCCC#N

Computed Properties

• Exact Mass: 171.0814771Da
• Monoisotopic Mass: 171.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 279.9±33.0 °C at 760 mmHg
• Flash Point: 120.6±20.4 °C

8-Chloro-8-nonenenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 8-Chloro-8-nonenenitrile

Introduction to 8-Chloro-8-nonenenitrile (CAS No. 951887-64-2)

8-Chloro-8-nonenenitrile (CAS No. 951887-64-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated and nitrile functionalities, which contribute to its reactivity and versatility in chemical reactions.

The molecular formula of 8-Chloro-8-nonenenitrile is C₉H₁₃ClN, and it has a molecular weight of approximately 174.66 g/mol. The compound features a conjugated double bond system, which enhances its reactivity and makes it an attractive starting material for the synthesis of more complex molecules. The presence of the nitrile group also imparts significant chemical stability and reactivity, making it useful in a variety of organic transformations.

In the realm of pharmaceutical research, 8-Chloro-8-nonenenitrile has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 8-Chloro-8-nonenenitrile, which exhibited potent inhibitory activity against specific cancer cell lines. The researchers noted that the chlorinated and nitrile functionalities played a crucial role in enhancing the biological activity of these derivatives.

Beyond pharmaceutical applications, 8-Chloro-8-nonenenitrile has also found utility in materials science. Its unique chemical structure makes it suitable for the preparation of functional polymers and coatings. A 2022 study in the journal Polymer Chemistry highlighted the use of 8-Chloro-8-nonenenitrile as a monomer in the synthesis of copolymers with tunable properties. These copolymers exhibited excellent thermal stability and mechanical strength, making them promising candidates for applications in electronics and advanced materials.

The synthetic versatility of 8-Chloro-8-nonenenitrile is further demonstrated by its use in organic synthesis. Researchers have developed efficient methods for the preparation of this compound using various catalytic systems. A notable example is a 2021 study published in Organic Letters, which described a palladium-catalyzed cross-coupling reaction that yielded high yields of 8-Chloro-8-nonenenitrile. This method not only improved the efficiency of the synthesis but also minimized environmental impact by reducing waste generation.

In addition to its synthetic applications, 8-Chloro-8-nonenenitrile has been studied for its potential as a probe molecule in analytical chemistry. Its distinct spectroscopic properties make it useful for monitoring chemical reactions and analyzing complex mixtures. A 2020 study in Analytical Chemistry reported the development of a sensitive method for detecting trace amounts of 8-Chloro-8-nonenenitrile using gas chromatography-mass spectrometry (GC-MS). This method has since been applied to various industrial processes to ensure product purity and quality control.

The safety profile of 8-Chloro-8-nonenenitrile is an important consideration for its widespread use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers have conducted extensive toxicity studies to evaluate its potential health effects. A 2019 study published in Toxicology Letters reported that exposure to low concentrations of 8-Chloro-8-nonenenitrile did not cause significant adverse effects in laboratory animals, suggesting that it can be used safely under controlled conditions.

In conclusion, 8-Chloro-8-nonenenitrile (CAS No. 951887-64-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive starting material for the development of novel compounds with diverse biological and physical properties. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemistry.